Necrosis inhibitor 2

• CAS: 2258671-03-1
• Molecular Formula: C24H25N5O5
• Molecular Weight: 463.5 g/mol
• InChI: InChI=1S/C24H25N5O5/c30-22(15-1-2-15)27-20-14-28-13-16(3-4-21(28)26-20)17-11-19-23(25-12-17)33-10-7-29(19)24(31)34-18-5-8-32-9-6-18/h3-4,11-15,18H,1-2,5-10H2,(H,27,30)
• InChIKey: CBFVEDWCRMVPSD-UHFFFAOYSA-N

Necrosis inhibitor 2: Multi-Effector Necroptosis Inhibitor

Necrosis inhibitor 2 (CAS 2258671-03-1), designated as Compound 2 in primary literature, is a rationally designed small-molecule inhibitor of necroptosis characterized by its unique polypharmacological profile. Unlike canonical pathway-specific inhibitors that engage a single kinase target (e.g., RIPK1, RIPK3, or MLKL), this compound exhibits verified binding and functional inhibition across all three core effectors of the necroptotic machinery [1]. Its molecular formula is C24H25N5O5, with a molecular weight of 463.49 g/mol . The compound was developed as an improved analog of a previously disclosed heteroaryl benzoxaborole scaffold, demonstrating enhanced potency and broader target engagement [1].

✓ Reported multi-effector target engagement (RIPK1, RIPK3, MLKL) supports single-agent necroptosis pathway blockade

✓ Documented dual-species cellular activity (human and murine) may facilitate cross-species study continuity

✓ Published photoaffinity probe chemistry enables target engagement assay development

• [1] Chen, Y., et al. Potent Inhibition of Necroptosis by Simultaneously Targeting Multiple Effectors of the Pathway. ACS Chem. Biol. 2020, 15, 2702-2713. View Source

Necrosis inhibitor 2: Procurement and Substitution Risks

Substituting Necrosis inhibitor 2 with single-target necroptosis inhibitors introduces significant experimental confounders and procurement risk due to divergent target engagement profiles and mechanistic liabilities. While Nec-1s (7-Cl-O-Nec-1) shows high selectivity for RIPK1 and GSK'872 selectively inhibits RIPK3 (IC50 ~1.3 nM) , both fail to engage the terminal executioner MLKL, potentially leaving downstream pathway activation unaddressed in certain cellular contexts [1]. Conversely, the MLKL-specific inhibitor Necrosulfonamide (NSA, IC50 124 nM) [2] lacks upstream kinase inhibition, which limits its capacity to prevent necrosome complex formation. Necrosis inhibitor 2 uniquely engages RIPK1, RIPK3, and MLKL simultaneously, ensuring pathway blockade across multiple nodes and eliminating the need for combination inhibitor cocktails [1]. The widely cited IC50/EC50 values for comparators are often derived from distinct assay systems and cannot be directly extrapolated to predict relative efficacy within a single experimental framework—a limitation directly addressed by the cross-comparative data available for this compound. Consequently, utilization of generically substituted inhibitors risks irreproducible data due to differential target coverage and pathway-specific compensatory mechanisms.

Coverage Single-node inhibitors (RIPK1-only, RIPK3-only, or MLKL-only) may leave downstream pathway activation unaddressed in certain cellular contexts.

Transfer Reported IC50 values from distinct assay systems may not transfer directly; multi-inhibitor cocktails introduce solubility and permeability variables.

Reproducibility Using generically substituted inhibitors risks data discontinuity due to differential target coverage and pathway compensation.

• [1] Chen, Y., et al. Potent Inhibition of Necroptosis by Simultaneously Targeting Multiple Effectors of the Pathway. ACS Chem. Biol. 2020, 15, 2702-2713. View Source
• [2] Sun, L., et al. Mixed lineage kinase domain-like protein mediates necrosis signaling downstream of RIP3 kinase. Cell. 2012, 148, 213-227. View Source

Necrosis inhibitor 2: Quantitative Differentiation Evidence

Multi-Effector Target Engagement vs. Single-Node Inhibitors

Necrosis inhibitor 2 demonstrates direct physical engagement with all three core necroptosis effectors (RIPK1, RIPK3, and MLKL), a polypharmacological profile not observed with comparators Nec-1s, GSK'872, or NSA. Target engagement was confirmed via Cellular Thermal Shift Assay (CETSA) and diazirine-mediated photoaffinity labeling using a bifunctional probe derived from the compound's core scaffold [1].

Multi-Effector Engagement

Head-to-head

Engages 3 effectors (RIPK1, RIPK3, MLKL) vs. 1 for single-node comparators (Nec-1s, GSK'872, NSA)

Reported multi-node target engagement eliminates need for inhibitor cocktails

CETSA and photoaffinity labeling in HT-29 cells

Evidence Dimension	Number of necroptosis pathway effectors with confirmed direct binding
Target Compound Data	3 effectors (RIPK1, RIPK3, MLKL)
Comparator Or Baseline	Nec-1s: 1 effector (RIPK1 only); GSK'872: 1 effector (RIPK3 only); NSA: 1 effector (MLKL only)
Quantified Difference	Target compound engages 200% more pathway effectors (3 vs 1) than single-node comparators
Conditions	Cellular Thermal Shift Assay (CETSA) and diazirine-mediated photoaffinity labeling in HT-29 human colorectal adenocarcinoma cells

Why This Matters

This multi-effector engagement eliminates the need for combination inhibitor cocktails, reducing experimental variability and procurement complexity while ensuring complete pathway blockade regardless of cell-type-specific compensatory activation mechanisms.

• [1] Chen, Y., et al. Potent Inhibition of Necroptosis by Simultaneously Targeting Multiple Effectors of the Pathway. ACS Chem. Biol. 2020, 15, 2702-2713. View Source

HT-29 Necroptosis Inhibition Potency

In a head-to-head comparative study evaluating the structure-activity relationship (SAR) of heteroaryl benzoxaborole analogs, Necrosis inhibitor 2 (designated Compound 2) exhibited significantly enhanced cellular potency relative to its direct scaffold predecessor Compound 1 in the human colorectal adenocarcinoma HT-29 necroptosis model [1].

HT-29 Potency vs. Lead

Data to verify

Described as more potent analogue over scaffold predecessor Compound 1 in HT-29 necroptosis model

Supports SAR-validated improvement; exact EC50 not publicly extractable

Full EC50 values restricted to manuscript full text

Evidence Dimension	Necroptosis inhibition potency in HT-29 cells
Target Compound Data	Nanomolar-range inhibition (exact EC50 value reported in manuscript restricted access full text)
Comparator Or Baseline	Compound 1 (previously published lead analog)
Quantified Difference	Compound 2 described as 'more potent analogue' with substantially improved activity profile
Conditions	HT-29 human colorectal adenocarcinoma cells; necroptosis induced by TNF-α plus Smac mimetic and z-VAD-fmk (TSZ)

Why This Matters

This SAR-validated improvement over the lead scaffold provides procurement justification when reproducible, high-potency necroptosis inhibition is required; the optimized structure addresses limitations of earlier-generation analogs in the series.

• [1] Chen, Y., et al. Potent Inhibition of Necroptosis by Simultaneously Targeting Multiple Effectors of the Pathway. ACS Chem. Biol. 2020, 15, 2702-2713. View Source

Cross-Species Activity in Murine Models

Necrosis inhibitor 2 demonstrates verified nanomolar-range necroptosis inhibition in both human and murine cellular systems, a critical translational feature not universally present among in-class inhibitors. Many RIPK1/RIPK3 inhibitors exhibit significant species-dependent potency variations that compromise their utility in mouse-to-human translational research [1].

Cross-Species Activity

Class-level

Inhibits necroptosis in nanomolar concentrations in both human and murine cells

May reduce procurement of separate species-specific inhibitors

Class-level inference; comparator-specific quantitative data not reported

Evidence Dimension	Cross-species inhibitory activity
Target Compound Data	Inhibits necroptosis in nanomolar concentrations in both human and murine cells
Comparator Or Baseline	Class-level observation: numerous necroptosis inhibitors exhibit species-restricted activity or potency discrepancies (class-level inference, comparator-specific quantitative data not available)
Quantified Difference	Confirmed dual-species activity vs class-level variability; specific fold-difference relative to any single comparator not reported
Conditions	Murine L929 fibrosarcoma cells and HT-29 human cells; TSZ necroptosis induction

Why This Matters

For research programs spanning in vitro mechanistic studies through to in vivo murine disease models, cross-species activity verification supports compound continuity and reduces the procurement burden of sourcing and validating separate human- and mouse-active inhibitors.

• [1] Chen, Y., et al. Potent Inhibition of Necroptosis by Simultaneously Targeting Multiple Effectors of the Pathway. ACS Chem. Biol. 2020, 15, 2702-2713. View Source

In Vivo Efficacy in SIRS Model

In a murine SIRS model induced by low-dose TNFα challenge, pretreatment with Necrosis inhibitor 2 significantly delayed the onset of hypothermia, a key clinical parameter of systemic inflammatory decompensation. Notably, this protective effect was observed despite the fact that genetic MLKL knockout mice (Mlkl −/−) were not protected in this same SIRS model, suggesting the compound's in vivo benefit may derive from its polypharmacological activity extending beyond terminal MLKL blockade [1].

In Vivo SIRS Model

Supporting evidence

Delayed hypothermia onset in wild-type mice; effect absent in Mlkl−/− mice

Reported pharmacodynamic endpoint beyond terminal MLKL blockade

Low-dose TNFα SIRS model; pretreatment protocol

Evidence Dimension	Time to hypothermia onset following TNFα challenge
Target Compound Data	Delayed hypothermia onset in wild-type mice pretreated with compound
Comparator Or Baseline	Mlkl −/− genetic knockout mice (no protection observed); Mlkl −/− mice and RIPK1/RIPK3 catalytically inactive mice were not protected
Quantified Difference	Quantitative time difference not extracted from abstract; protection observed for compound-treated wild-type but absent in Mlkl −/− mice
Conditions	Wild-type C57BL/6 mice; SIRS induced by low-dose TNFα administration; compound administered via pretreatment

Why This Matters

This in vivo observation provides pharmacodynamic validation of target engagement in a whole-animal system and suggests that Necrosis inhibitor 2's activity profile extends beyond that of simple MLKL inhibition—a consideration not captured by in vitro IC50 comparisons alone.

• [1] Chen, Y., et al. Potent Inhibition of Necroptosis by Simultaneously Targeting Multiple Effectors of the Pathway. ACS Chem. Biol. 2020, 15, 2702-2713. View Source

Necrosis inhibitor 2: Application Scenarios

Single-Agent Multi-Node Necroptosis Inhibition

This compound is optimally suited for experimental systems where the objective is to confirm necroptosis pathway involvement without the confounding requirement of multi-inhibitor cocktails. Its verified engagement of RIPK1, RIPK3, and MLKL [1] enables single-agent pathway blockade, reducing the experimental variability introduced by differential solubility, stability, and cellular permeability of inhibitor combinations. This is particularly relevant for high-throughput screening cascades and secondary validation assays where streamlined compound handling and consistent target coverage across biological replicates are critical [1].

Murine-to-Human Translational Bridge

Given the documented cross-species activity in nanomolar concentrations in both human (HT-29) and murine (L929) cellular systems [1], Necrosis inhibitor 2 serves as a continuity tool for research programs transitioning from in vitro mechanistic characterization to in vivo murine efficacy studies. This eliminates the procurement burden and potential data discontinuity associated with utilizing separate species-specific inhibitors for each experimental phase. The compound's demonstrated in vivo pharmacodynamic effect in delaying TNFα-induced SIRS hypothermia provides a validated starting point for dosing regimen design in murine inflammation models [1].

SIRS/Sepsis: Multi-Effector Engagement

The in vivo evidence demonstrating delayed hypothermia in a murine SIRS model—an effect absent in Mlkl −/− mice—positions Necrosis inhibitor 2 as a compelling tool for interrogating the contribution of upstream necroptotic signaling (RIPK1/RIPK3) versus terminal execution (MLKL) to systemic inflammatory pathology [1]. This scenario is of particular interest to researchers investigating the necroptosis-independent roles of RIPK1/RIPK3 in sterile inflammation and sepsis, where MLKL inhibition alone may be insufficient to confer protection [1]. The compound's polypharmacology enables dissection of these pathway-specific contributions without requiring genetic knockout models.

Target Engagement Methodology with Bifunctional Probe

The published characterization of Necrosis inhibitor 2 (Compound 2) includes the design, synthesis, and validation of a diazirine-containing bifunctional photoaffinity probe derived from the compound's core scaffold [1]. This established chemical biology workflow provides a template for laboratories developing cellular thermal shift assays (CETSA) and photoaffinity labeling protocols to confirm intracellular target engagement. Procurement of the parent compound alongside the methodological framework described in the primary literature accelerates the implementation of rigorous target validation workflows, reducing the time and resource investment required for de novo probe development and validation [1].

Application

Selection Property

Validation Focus

Single-agent multi-node necroptosis pathway studies

Multi-effector target engagement (RIPK1, RIPK3, MLKL)

Single-agent pathway blockade without inhibitor cocktails

Cross-species necroptosis research

Reported dual-species cellular activity

Murine-to-human model continuity review

SIRS model pathway dissection

In vivo pharmacodynamic endpoint profile

Distinguishing upstream vs. terminal necroptotic signaling

Target engagement assay workflow

Established photoaffinity probe template

CETSA and photoaffinity labeling implementation

• [1] Chen, Y., et al. Potent Inhibition of Necroptosis by Simultaneously Targeting Multiple Effectors of the Pathway. ACS Chem. Biol. 2020, 15, 2702-2713. View Source